Phenyl-[1-(pyridine-4-carbonyl)piperidin-4-yl]methanone

• IUPAC Name: phenyl-[1-(pyridine-4-carbonyl)piperidin-4-yl]methanone
• InChI: InChI=1S/C18H18N2O2/c21-17(14-4-2-1-3-5-14)15-8-12-20(13-9-15)18(22)16-6-10-19-11-7-16/h1-7,10-11,15H,8-9,12-13H2
• InChI Key: GLTWCLCRINPOLL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)C2=CC=CC=C2)C(=O)C3=CC=NC=C3
• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol

Description

Phenyl-[1-(pyridine-4-carbonyl)piperidin-4-yl]methanone, also known as PPCM, is a synthetic compound that has been studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

Phenyl-[1-(pyridine-4-carbonyl)piperidin-4-yl]methanone has been found to act as a selective antagonist of the α7 nicotinic acetylcholine receptor. This receptor is involved in a variety of physiological processes, including learning and memory, making it an important target for research.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects, including the ability to modulate the release of certain neurotransmitters in the brain. This makes it a promising candidate for further research into the function of these neurotransmitters.

Advantages and Limitations for Lab Experiments

One advantage of using Phenyl-[1-(pyridine-4-carbonyl)piperidin-4-yl]methanone in lab experiments is its specificity for the α7 nicotinic acetylcholine receptor, which allows researchers to study the function of this receptor in isolation. However, one limitation of using this compound is that it may have off-target effects on other receptors, which could complicate the interpretation of results.

Future Directions

There are many potential future directions for research on Phenyl-[1-(pyridine-4-carbonyl)piperidin-4-yl]methanone. One area of interest is the role of the α7 nicotinic acetylcholine receptor in neurological disorders such as Alzheimer's disease and schizophrenia. This compound may also have potential as a therapeutic agent for these disorders, although further research is needed to explore this possibility. Additionally, researchers may continue to study the biochemical and physiological effects of this compound to gain a better understanding of its mechanism of action and potential uses in scientific research.

Synthesis Methods

Phenyl-[1-(pyridine-4-carbonyl)piperidin-4-yl]methanone can be synthesized through a multi-step process starting with 4-piperidone and 4-picolinic acid. The first step involves the formation of an amide bond between the two compounds, followed by a series of reactions to form the final this compound product.

Scientific Research Applications

Phenyl-[1-(pyridine-4-carbonyl)piperidin-4-yl]methanone has been studied for its potential use in a variety of scientific research applications, including as a tool for studying the brain and nervous system. This compound has been found to interact with certain receptors in the brain, making it a useful tool for studying their function.